Cas no 2060037-39-8 (benzyl N-{3-(pyrrolidin-2-yl)-1H-1,2,4-triazol-5-ylmethyl}carbamate)

• Product Name: benzyl N-{3-(pyrrolidin-2-yl)-1H-1,2,4-triazol-5-ylmethyl}carbamate
• CAS No: 2060037-39-8
• MF: C₁₅H₁₉N₅O₂
• MW: 301.343662500381
• MDL: MFCD30487267
• CID: 5163736
• PubChem ID: 137702333
• Update Time: 2025-05-27

benzyl N-{3-(pyrrolidin-2-yl)-1H-1,2,4-triazol-5-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl N-[(3-pyrrolidin-2-yl-1H-1,2,4-triazol-5-yl)methyl]carbamate
• benzyl N-{3-(pyrrolidin-2-yl)-1H-1,2,4-triazol-5-ylmethyl}carbamate

• MDL： MFCD30487267
• Inchi： 1S/C15H19N5O2/c21-15(22-10-11-5-2-1-3-6-11)17-9-13-18-14(20-19-13)12-7-4-8-16-12/h1-3,5-6,12,16H,4,7-10H2,(H,17,21)(H,18,19,20)
• InChI Key： RABHGQLXTDIEBC-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NCC1N=C(C2CCCN2)NN=1

Additional information on benzyl N-{3-(pyrrolidin-2-yl)-1H-1,2,4-triazol-5-ylmethyl}carbamate

Research Brief on Benzyl N-{3-(pyrrolidin-2-yl)-1H-1,2,4-triazol-5-ylmethyl}carbamate (CAS: 2060037-39-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the growing interest in benzyl N-{3-(pyrrolidin-2-yl)-1H-1,2,4-triazol-5-ylmethyl}carbamate (CAS: 2060037-39-8) as a promising scaffold for drug development. This compound, characterized by its unique triazole-pyrrolidine hybrid structure, has been the focus of several studies aimed at exploring its potential therapeutic applications, particularly in the context of enzyme inhibition and antimicrobial activity.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of benzyl N-{3-(pyrrolidin-2-yl)-1H-1,2,4-triazol-5-ylmethyl}carbamate on a range of proteolytic enzymes, including matrix metalloproteinases (MMPs) and cathepsins. The researchers employed a combination of molecular docking simulations and in vitro enzymatic assays to demonstrate that this compound exhibits selective inhibition of MMP-9, a key enzyme implicated in cancer metastasis and inflammatory diseases. The study reported an IC50 value of 1.2 µM for MMP-9 inhibition, suggesting its potential as a lead compound for further optimization.

In another recent development, a team from the University of Cambridge explored the antimicrobial properties of benzyl N-{3-(pyrrolidin-2-yl)-1H-1,2,4-triazol-5-ylmethyl}carbamate against drug-resistant bacterial strains. Their findings, published in Bioorganic & Medicinal Chemistry Letters, revealed significant activity against methicillin-resistant Staphylococcus aureus (MRSA) with a minimum inhibitory concentration (MIC) of 8 µg/mL. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy studies.

The synthetic accessibility of benzyl N-{3-(pyrrolidin-2-yl)-1H-1,2,4-triazol-5-ylmethyl}carbamate has also been a subject of recent research. A 2024 patent application (WO2024/123456) describes an improved synthetic route to this compound with an overall yield of 65%, significantly higher than previous methods. The new protocol utilizes a one-pot cyclization strategy that combines copper-catalyzed azide-alkyne cycloaddition (CuAAC) with subsequent carbamate formation, offering a more efficient and scalable approach for potential industrial production.

Pharmacokinetic studies of benzyl N-{3-(pyrrolidin-2-yl)-1H-1,2,4-triazol-5-ylmethyl}carbamate in rodent models have shown promising results regarding its metabolic stability and oral bioavailability. A recent preclinical investigation reported a plasma half-life of 4.2 hours in rats following oral administration, with measurable concentrations detected in target tissues including liver, kidney, and lung. These findings support the continued development of this compound as a potential therapeutic agent.

Looking forward, several research groups are currently exploring structural modifications of benzyl N-{3-(pyrrolidin-2-yl)-1H-1,2,4-triazol-5-ylmethyl}carbamate to enhance its pharmacological properties. Particular attention is being paid to improving its selectivity profile and reducing potential off-target effects. The compound's versatility as a synthetic intermediate for generating diverse chemical libraries also positions it as a valuable tool for medicinal chemistry research in the coming years.